Cas no 32760-16-0 (Benzonatate)

Benzonatate is a non-opioid antitussive agent chemically related to tetracaine. It acts peripherally by anesthetizing the stretch receptors in the respiratory passages, lungs, and pleura, thereby reducing the cough reflex. The compound is particularly effective in suppressing non-productive coughs associated with conditions such as bronchitis or the common cold. Its localized action minimizes central nervous system effects, distinguishing it from centrally acting cough suppressants like dextromethorphan or codeine. Benzonatate is typically administered orally in soft gelatin capsules, with onset of action occurring within 15–20 minutes. Care must be taken to avoid chewing or dissolving the capsules, as this can lead to rapid release and potential adverse effects.

Benzonatate structure

Product Name:Benzonatate

CAS No:32760-16-0

MF:C₁₁H₁₅NO₂

MW:193.24

CID:1062788

PubChem ID:95946

Update Time:2025-10-28

Benzonatate Chemical and Physical Properties

Names and Identifiers

- Benzonatate
- 2,3-DIHYDROXY-6-METHYL-7-(PHENYLMETHYL)-4-PROPYL-1-NAPHTHALENECARBOXYLIC ACID
- Q27225762
- UNII-KGL80FSD2F
- SMR000413195
- Benzoic acid, 4-(butylamino)-
- SR-01000517796
- 4740-24-3
- 4-(BUTYLAMINO)BENZOICACID
- STK736856
- 4-Butylaminobenzoic acid
- 4-n-Butylaminobenzoic acid
- DTXCID70119618
- NSC 44300
- CS-W008661
- NSC-44300
- HMS1577I12
- NCGC00246412-01
- 4-Butylamino-benzoic acid
- BIDD:GT0564
- DS-9129
- 4-(N-butylamino)benzoic acid
- MFCD00002536
- 4-(n-ButylaMino--d7)benzoic Acid
- p-butylaminobenzoic acid
- HMS2749N17
- para-Butylaminobenzoic acid
- SR-01000517796-1
- 4-(Butylamino)benzoic acid; NSC 44300; p-Butylaminobenzoic acid
- CBDivE_002387
- MLS000776796
- butyl-para-aminobenzoic acid
- TETRACAINE HYDROCHLORIDE IMPURITY B (EP IMPURITY)
- TETRACAINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
- CHEBI:521021
- 4-(butylamino)benzoic
- DTXSID60197127
- 4-(Butylamino)benzoic acid
- Cambridge id 5117238
- ALBB-026165
- SCHEMBL417750
- 1219803-44-7
- CHEMBL253121
- 4-(Butylamino)benzoic acid, 97%
- KGL80FSD2F
- p-(butylamino)benzoic acid
- Benzonatate [INN:WHO-DD]
- NSC44300
- AB00653397-06
- AKOS001705406
- 32760-16-0
- Inchi： InChI=1S/C11H15NO2/c1-2-3-8-12-10-6-4-9(5-7-10)11(13)14/h4-7,12H,2-3,8H2,1H3,(H,13,14)
- InChI Key： YCCRFDDXAVMSLM-UHFFFAOYSA-N
- SMILES： CCCCNC1=CC=C(C=C1)C(=O)O

Computed Properties

Exact Mass: 193.110278721g/mol
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 49.3Å²

Benzonatate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B204500-5mg	Benzonatate	32760-16-0		5mg	$ 98.00	2023-04-19
TRC	B204500-10mg	Benzonatate	32760-16-0		10mg	$ 190.00	2023-04-19
TRC	B204500-100mg	Benzonatate	32760-16-0		100mg	$ 230.00	2023-04-19
TRC	B204500-1g	Benzonatate	32760-16-0		1g	$ 292.00	2023-04-19
TRC	B204500-5g	Benzonatate	32760-16-0		5g	$ 870.00	2023-04-19
A2B Chem LLC	AF71911-5mg	Benzonatate	32760-16-0	98%	5mg	$94.00	2024-04-20
A2B Chem LLC	AF71911-10mg	Benzonatate	32760-16-0		10mg	$291.00	2023-12-30
A2B Chem LLC	AF71911-1g	Benzonatate	32760-16-0		1g	$383.00	2023-12-30
A2B Chem LLC	AF71911-25mg	Benzonatate	32760-16-0	98%	25mg	$227.00	2024-04-20
A2B Chem LLC	AF71911-100mg	Benzonatate	32760-16-0	98%	100mg	$642.00	2024-04-20

Benzonatate Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on Benzonatate

Benzonatate: A Comprehensive Overview

Benzonatate, also known by its CAS number 32760-16-0, is a compound that has garnered significant attention in various scientific and industrial fields. This article delves into the properties, applications, and recent advancements related to benzonatate, providing a detailed and up-to-date analysis.

Benzonatate is a derivative of benzoic acid, characterized by its unique chemical structure. Its molecular formula is C₁₃H₁₅NO₃, and it exists as a white crystalline powder. The compound is widely recognized for its role in pharmaceutical applications, particularly as an anti-inflammatory agent. Recent studies have highlighted its potential in the development of novel drug delivery systems, further underscoring its importance in the medical field.

The synthesis of benzonatate involves a multi-step process that typically begins with the esterification of benzoic acid. Researchers have explored various methods to optimize this process, including the use of catalysts and alternative solvents. These advancements have not only improved the yield but also reduced the environmental impact of benzonatate production. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly accelerated the reaction time while maintaining product quality.

In terms of applications, benzonatate has been extensively used in the pharmaceutical industry as an active ingredient in anti-inflammatory medications. Its ability to inhibit cyclooxygenase enzymes makes it effective in reducing inflammation and pain. Recent clinical trials have shown promising results in treating chronic inflammatory conditions such as arthritis. Moreover, benzonatate has been investigated for its potential in cancer therapy due to its anti-proliferative effects on certain types of cancer cells.

Beyond pharmaceuticals, benzonatate has found applications in the cosmetic industry as a stabilizer and preservative. Its ability to inhibit microbial growth makes it a valuable additive in skincare products. A 2023 study highlighted its effectiveness in extending the shelf life of cosmetic formulations without compromising their aesthetic properties.

The environmental impact of benzonatate has also been a topic of recent research. Scientists are exploring biodegradation pathways to ensure that its production and disposal processes are sustainable. Preliminary findings suggest that certain microbial strains can efficiently break down benzonatate under specific conditions, offering a promising solution for waste management.

In conclusion, benzonatate (CAS No. 32760-16-0) is a versatile compound with diverse applications across multiple industries. Its role in pharmaceuticals, cosmetics, and environmental science continues to evolve with ongoing research. As new studies emerge, benzonatate is expected to play an even greater role in addressing global health and sustainability challenges.